Cas no 194785-18-7 (6-ROX)

• Product Name: 6-ROX
• CAS No: 194785-18-7
• MF: C₃₃H₃₀N₂O₅
• MW: 534.601708889008
• MDL: MFCD08705674
• CID: 116647
• PubChem ID: 2762612
• Update Time: 2025-04-18

6-ROX Chemical and Physical Properties

Names and Identifiers

• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,5-dicarboxyphenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt
• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,5-dicarboxyphenyl)-2,3,6,7,12,13,16,17-octahydro-, inner
• 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,5-dicarboxyphenyl)-2,3,6,7...
• 6-Carboxy-X-rhodamine
• 6-ROX
• 6-ROX [6-Carboxy-X-Rhodamine]
• 6-ROX, 6-CXR
• 6-CARBOXY-X-RHODAMINE (SINGLE ISOMER)
• 6-CARBOXY-X-RHODAMINE, FOR FLUORESCENCE*
• 6-carboxy-X-rhodaMine, triethylaMMoniuM salt
• 6-ROX [6-Carboxy-X-Rhodamine]
• 6-ROX [6-Carboxy-X-rhodamine] *CAS 209734-74-7*
• AKOS025294822
• MFCD08705674
• MFCD01092015
• 194785-18-7
• CS-5039
• AKOS015909470
• 4-carboxy-3-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)benzoate
• A897932
• J-100083
• PD063596
• 9-(2,5-Dicarboxyphenyl)-2,3,6,7,12,13,16,17-octahydro-1H,5H,11H,15H-xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium inner salt
• AS-57623
• HY-D0053
• AM84666
• DTXSID60376334
• FT-0621015
• 6-ROX; 9-?(2,?5-?Dicarboxyphenyl)?-?2,?3,?6,?7,?12,?13,?16,?17-?octahydro-1H,?5H,?11H,?15H-?xantheno[2,?3,?4-?ij:5,?6,?7-?i'j']?diquinolizin-?18-?ium Inner Salt
• EX-A9032R
• DB-081117
• DTXCID20327362
• (2,5-dioxopyrrolidin-1-yl) 1-oxospiro[2-benzofuran-3,16'-3-oxa-9,23-diazaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4(15),5(28),13,18-hexaene]-5-carboxylate

• MDL： MFCD08705674
• Inchi： 1S/C33H30N2O5/c36-32(37)20-9-10-21(33(38)39)24(17-20)27-25-15-18-5-1-11-34-13-3-7-22(28(18)34)30(25)40-31-23-8-4-14-35-12-2-6-19(29(23)35)16-26(27)31/h9-10,15-17H,1-8,11-14H2,(H-,36,37,38,39)
• InChI Key： WQZIDRAQTRIQDX-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3CCCN4CCCC=2C4=3)C(C2C=C(C(=O)[O-])C=CC=2C(=O)O)=C2C=C3CCC[N+]4CCCC(=C12)C=43

Computed Properties

• Exact Mass: 534.21500
• Monoisotopic Mass: 534.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 92.9A^2

Experimental Properties

• Color/Form: Not determined
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: DMSO: soluble
• PSA: 97.05000
• LogP: 5.12340
• Solubility: Soluble in DMSO

6-ROX Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38-48/20/22-40-36/38-22
• Safety Instruction： S26; S36/37
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Safety Term：S26-36/37
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans